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Compound of Interest

Compound Name: Methyl 2-(oxan-3-ylidene)acetate

Cat. No.: B13544737

Get Quote

Executive Summary & Application Scope
Methyl 2-(oxan-3-ylidene)acetate (IUPAC: Methyl 2-(dihydro-2H-pyran-3(4H)-ylidene)acetate)

represents a critical pharmacophore in medicinal chemistry, serving as a precursor for

spirocyclic ethers and a Michael acceptor in the synthesis of complex marine natural products

(e.g., Neopeltolide analogs).

This guide objectively compares the structural parameters of the oxan-3-ylidene scaffold

against its nitrogenous (morpholine) and aromatic (indoline) analogs. The focus is on the

exocyclic alkene geometry (E/Z isomerism) and ring conformation, which dictate biological

reactivity and metabolic stability.

Key Structural Differentiators[1]
Ring Puckering: Unlike the rigid planar indole systems, the oxan-3-ylidene ring adopts a

distorted half-chair conformation to relieve 1,3-allylic strain.
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Stereoselectivity: The thermodynamic stability of the E-isomer is driven by steric repulsion

between the ester moiety and the ring methylene protons.

Packing: Crystal lattices are typically stabilized by weak

hydrogen bonds rather than strong

stacking, leading to lower melting points compared to aromatic analogs.

Synthesis & Crystallization Protocol
To obtain high-quality single crystals for X-ray diffraction, a stereoselective synthesis followed

by slow evaporation is required. The Horner-Wadsworth-Emmons (HWE) reaction is the

industry standard for generating the exocyclic double bond with high E-selectivity.

Experimental Workflow
Reagents: Tetrahydropyran-3-one, Trimethyl phosphonoacetate, Sodium hydride (NaH), THF.

Activation: Suspend NaH (1.2 eq) in anhydrous THF at 0°C. Dropwise add Trimethyl

phosphonoacetate (1.2 eq). Stir for 30 min until the solution becomes clear (formation of the

phosphonate carbanion).

Olefination: Add Tetrahydropyran-3-one (1.0 eq) dropwise. Allow the mixture to warm to room

temperature and stir for 4–6 hours.

Work-up: Quench with saturated

. Extract with diethyl ether. Dry over

and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc 9:1) separates the E (major) and

Z (minor) isomers.

Crystallization: Dissolve the purified E-isomer in a minimum amount of hot methanol. Allow to

cool slowly to 4°C over 48 hours.

Reaction Pathway Visualization
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Figure 1: Horner-Wadsworth-Emmons pathway favoring the thermodynamic E-isomer due to

steric minimization.

Structural Comparison & Data Analysis
The following table contrasts the crystallographic parameters of the oxan-3-ylidene scaffold

with structurally related derivatives. Data is synthesized from high-resolution X-ray diffraction

studies of analogous exocyclic alkenes.

Table 1: Crystallographic Parameters Comparison
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Feature
Oxan-3-ylidene

Acetate (Target)
Morpholin-3-ylidene

Acetate (Analog)
Indolin-3-ylidene

Acetate (Ref)

Crystal System
Monoclinic /

Orthorhombic
Monoclinic Monoclinic

Space Group (Common)

C=C Bond Length 1.33 – 1.34 Å 1.342(3) Å 1.350(4) Å

Exocyclic Angle
116° – 118° (

)
117.5° 122.4°

Ring Conformation Distorted Half-Chair Distorted Chair Planar

E/Z Selectivity
E-isomer favored

(>90%)
E-isomer favored E-isomer exclusive

Packing Forces (Weak) (Strong) Stacking + H-bonds

In-Depth Structural Insights
1. Ring Conformation & Puckering
Unlike the Indolin-3-ylidene derivative, which is constrained to planarity by the aromatic

benzene ring fusion [1], the Oxan-3-ylidene ring exhibits flexibility. The

hybridization at C-3 forces the adjacent atoms (C-2 and C-4) into a coplanar arrangement, but
the distal atoms (C-5, C-6) twist out of the plane to minimize torsional strain, resulting in a half-
chair geometry. This puckering is critical for accommodating substituents at the C-4 or C-5
positions without severe steric clash.

2. E/Z Isomerism & Stability
The E-isomer (methoxycarbonyl group trans to the ring oxygen) is the thermodynamic product.

Mechanism: In the Z-isomer, the carbonyl oxygen of the ester experiences electrostatic

repulsion from the ring oxygen (lone pair-lone pair repulsion) and steric clash with the C-2

methylene protons.
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Validation: In the crystal structure of the morpholine analog, the E-geometry is confirmed by

the torsion angle

[2].

3. Intermolecular Interactions
The absence of a hydrogen bond donor (like the NH in morpholine or indole) significantly alters

the packing.

Morpholine/Indole: Form strong intermolecular hydrogen bonded chains (

) leading to higher melting points (>150°C).

Oxan-3-ylidene: Relies on weak

interactions and dipole-dipole alignment. This results in lower lattice energy and increased
solubility in organic solvents, a favorable trait for further synthetic derivatization.

Isomer Visualization Logic
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Figure 2: Logical basis for the thermodynamic preference of the E-isomer in oxan-3-ylidene

systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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